Cas no 2169136-52-9 (7-Bromo-2-chloro-6-fluoroquinazoline)

• Product Name: 7-Bromo-2-chloro-6-fluoroquinazoline
• CAS No: 2169136-52-9
• MF: C₈H₃BrClFN₂
• MW: 261.478223085403
• CID: 5738045
• PubChem ID: 154725101
• Update Time: 2023-11-10

7-Bromo-2-chloro-6-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2169136-52-9
• 7-Bromo-2-chloro-6-fluoroquinazoline
• CS-0498665
• Quinazoline, 7-bromo-2-chloro-6-fluoro-

• Inchi： 1S/C8H3BrClFN2/c9-5-2-7-4(1-6(5)11)3-12-8(10)13-7/h1-3H
• InChI Key： STWRJUWELQIQFM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=CN=C(N=C2C=1)Cl)F

Computed Properties

• Exact Mass: 259.91522g/mol
• Monoisotopic Mass: 259.91522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.836±0.06 g/cm3(Predicted)
• Boiling Point: 309.5±35.0 °C(Predicted)
• pka: -1.17±0.30(Predicted)